N-(3-fluoro-4-methoxyphenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(3-fluoro-4-methoxyphenyl)-5-thiophen-2-yl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C15H12FN3O2S/c1-21-13-5-4-9(7-10(13)16)17-15(20)12-8-11(18-19-12)14-3-2-6-22-14/h2-8H,1H3,(H,17,20)(H,18,19)
• InChI Key: MPBWFPXLLMGVMP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=NNC(=C2)C3=CC=CS3)F
• Molecular Formula: C15H12FN3O2S
• Molecular Weight: 317.3 g/mol

Description

N-(3-fluoro-4-methoxyphenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide, also known as FMTP, is a novel chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. FMTP belongs to the class of pyrazole carboxamides and has been found to exhibit several biochemical and physiological effects.

Mechanism of Action

N-(3-fluoro-4-methoxyphenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide exerts its effects through the inhibition of the cyclooxygenase-2 (COX-2) enzyme, which is involved in the production of prostaglandins that play a key role in inflammation and cancer. N-(3-fluoro-4-methoxyphenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide also inhibits the activity of the nuclear factor-kappaB (NF-kB) signaling pathway, which is involved in the regulation of immune responses and cell survival.
Biochemical and Physiological Effects:
N-(3-fluoro-4-methoxyphenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide has been found to exhibit several biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective properties. It has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

N-(3-fluoro-4-methoxyphenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide has several advantages for use in laboratory experiments, including its high potency and selectivity for COX-2 inhibition. However, its limitations include its low solubility in water and potential toxicity at high doses.

Future Directions

There are several future directions for the research and development of N-(3-fluoro-4-methoxyphenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide, including the investigation of its potential therapeutic applications in other diseases such as Alzheimer's and Parkinson's disease. Further studies are also needed to optimize its pharmacokinetic properties and to develop more efficient synthesis methods. Additionally, the development of N-(3-fluoro-4-methoxyphenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide-based drug delivery systems could enhance its efficacy and reduce potential side effects.

Synthesis Methods

The synthesis of N-(3-fluoro-4-methoxyphenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide can be achieved through a multi-step process involving the reaction of 3-fluoro-4-methoxyaniline with thiophene-2-carbaldehyde, followed by the addition of hydrazine hydrate and then carboxylic acid. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

N-(3-fluoro-4-methoxyphenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been found to exhibit potent anti-inflammatory and anti-cancer properties by inhibiting the activity of certain enzymes and signaling pathways.